N-(4-(2-(3,4-dihydroisoquinolin-2(1H)-yl)-2-oxoethyl)thiazol-2-yl)-6-oxo-1,6-dihydropyridine-3-carboxamide

• IUPAC Name: N-[4-[2-(3,4-dihydro-1H-isoquinolin-2-yl)-2-oxoethyl]-1,3-thiazol-2-yl]-6-oxo-1H-pyridine-3-carboxamide
• InChI: InChI=1S/C20H18N4O3S/c25-17-6-5-14(10-21-17)19(27)23-20-22-16(12-28-20)9-18(26)24-8-7-13-3-1-2-4-15(13)11-24/h1-6,10,12H,7-9,11H2,(H,21,25)(H,22,23,27)
• InChI Key: KSYKDFGOHWMFKI-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC2=CC=CC=C21)C(=O)CC3=CSC(=N3)NC(=O)C4=CNC(=O)C=C4
• Molecular Formula: C20H18N4O3S
• Molecular Weight: 394.4 g/mol

Description

N-(4-(2-(3,4-dihydroisoquinolin-2(1H)-yl)-2-oxoethyl)thiazol-2-yl)-6-oxo-1,6-dihydropyridine-3-carboxamide is a useful research compound. Its molecular formula is C20H18N4O3S and its molecular weight is 394.45. The purity is usually 95%.
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Scientific Research Applications

Pharmacokinetics and Metabolism

Research on similar compounds, such as orexin receptor antagonists and isoquinoline derivatives, focuses on understanding their pharmacokinetics and metabolism. For example, studies on orexin receptor antagonists like SB-649868 have explored their metabolism, absorption, and elimination in humans, highlighting the complexity of drug disposition and the importance of understanding these processes for therapeutic applications (Renzulli et al., 2011).

Toxicology and Safety Assessment

Research in toxicology and safety assessment, such as the study of the metabolism of chloromethylisothiazolinone and methylisothiazolinone, is crucial for evaluating the safety profile of chemical compounds used in various products. These studies provide valuable data on the kinetics and potential toxic effects of compounds, aiding in the development of safer chemicals and drugs (Schettgen et al., 2021).

Potential Therapeutic Applications

Some isoquinoline derivatives are investigated for their potential therapeutic applications. For instance, compounds targeting the mast cell-mediated allergic inflammation pathway or aiming to modulate neurotransmitter systems in neurological conditions show the therapeutic promise of these molecules. These studies highlight the potential of isoquinoline derivatives and related compounds in developing new treatments for various diseases (Je et al., 2015).

Diagnostic Applications

Isoquinoline derivatives have also been used in diagnostic imaging, such as in PET studies to assess neuroinflammation or the proliferation of tumors. These applications demonstrate the utility of such compounds in non-invasive diagnostic techniques, providing insights into disease mechanisms and aiding in the evaluation of therapeutic interventions (Dehdashti et al., 2013).